8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one

• CAS No.: 54725-72-3
• Molecular Formula: C11H18O2Si
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 8-trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one
• InChI: InChI=1S/C11H18O2Si/c1-14(2,3)13-11-9-7-5-4-6-8(9)10(11)12/h4-5,8-9,11H,6-7H2,1-3H3
• InChI Key: NQICWKFPZKPMQS-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1C2CC=CCC2C1=O

Description

8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one is a chemical compound with the molecular formula C11H18O2Si and a molecular weight of 210.34 g/mol . It is characterized by its bicyclic structure, which includes a trimethylsilyloxy group attached to the bicyclo[4.2.0]oct-3-en-7-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one typically involves the reaction of bicyclo[4.2.0]oct-3-en-7-one with trimethylsilyl chloride in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group. The product is then purified using standard techniques such as distillation or chromatography.

Industrial Production Methods

While specific industrial production methods for 8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The trimethylsilyloxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions often involve nucleophiles such as halides or alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one involves its interaction with specific molecular targets and pathways. The trimethylsilyloxy group can enhance the compound’s stability and reactivity, allowing it to participate in various chemical reactions. The bicyclic structure provides a rigid framework that can influence the compound’s binding affinity and selectivity for target molecules.

Comparison with Similar Compounds

8-Trimethylsilyloxybicyclo[4.2.0]oct-3-en-7-one can be compared with other similar compounds, such as:

Bicyclo[4.2.0]oct-3-en-7-one: Lacks the trimethylsilyloxy group, resulting in different chemical properties and reactivity.

Trimethylsilyloxycyclohexene: A simpler structure with different steric and electronic effects.

Trimethylsilyloxybicyclo[2.2.1]hept-5-en-2-one: Another bicyclic compound with a different ring system and reactivity.

The uniqueness of 8-Trimethylsilyloxybicyclo[42